3-Chloro-5-(3-chloropropoxy)pyridine
Cat. No. B8579861
M. Wt: 206.07 g/mol
InChI Key: XKRIOOPAIMZMPY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06627648B1
Procedure details
The 3-chloro-5-(3-chloropropoxy)pyridine (5.74 g, 28.0 mmol) was dissolved in methanol (25 mL) and added to concentrated ammonium hydroxide solution (29.7%, 14.8 M, 55 mL) in a heavy-walled glass pressure-tube apparatus. The tube was sealed and the mixture was stirred and heated at 100° C. (oil bath temperature) for 6 h. After cooling, the mixture was concentrated by rotary evaporation. Saturated NaCl solution (10 mL) was added to the residue, and the solution (pH 6) was extracted with ether (3×25 mL) to remove impurities. The aqueous layer was basified to pH 10 with 10% NaOH solution, and the mixture was extracted with chloroform (4×25 mL). The combined chloroform extracts were dried (Na2SO4), filtered, and concentrated by rotary evaporation to a residue that was dried briefly under high vacuum to give 3.30 g (63.4%) of an oil.
Name
Yield
63.4%
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[CH:3]=[N:4][CH:5]=[C:6]([O:8][CH2:9][CH2:10][CH2:11]Cl)[CH:7]=1.[OH-].[NH4+:14]>CO>[Cl:1][C:2]1[CH:7]=[C:6]([O:8][CH2:9][CH2:10][CH2:11][NH2:14])[CH:5]=[N:4][CH:3]=1 |f:1.2|
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Inputs
Step One
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Name
|
|
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Quantity
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5.74 g
|
|
Type
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reactant
|
|
Smiles
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ClC=1C=NC=C(C1)OCCCCl
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|
Name
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|
|
Quantity
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25 mL
|
|
Type
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solvent
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Smiles
|
CO
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Step Two
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Name
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|
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Quantity
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55 mL
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Type
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reactant
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|
Smiles
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[OH-].[NH4+]
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Conditions
Temperature
|
Control Type
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UNSPECIFIED
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|
Setpoint
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100 °C
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Stirring
|
Type
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CUSTOM
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|
Details
|
the mixture was stirred
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|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
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Other
|
Conditions are dynamic
|
1
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Details
|
See reaction.notes.procedure_details.
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Workups
CUSTOM
|
Type
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CUSTOM
|
|
Details
|
The tube was sealed
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TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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After cooling
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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the mixture was concentrated by rotary evaporation
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ADDITION
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Type
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ADDITION
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|
Details
|
Saturated NaCl solution (10 mL) was added to the residue
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EXTRACTION
|
Type
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EXTRACTION
|
|
Details
|
the solution (pH 6) was extracted with ether (3×25 mL)
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
to remove impurities
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EXTRACTION
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Type
|
EXTRACTION
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|
Details
|
the mixture was extracted with chloroform (4×25 mL)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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The combined chloroform extracts were dried (Na2SO4)
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FILTRATION
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Type
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FILTRATION
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|
Details
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filtered
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CONCENTRATION
|
Type
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CONCENTRATION
|
|
Details
|
concentrated by rotary evaporation to a residue that
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
was dried briefly under high vacuum
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Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
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ClC=1C=C(C=NC1)OCCCN
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 3.3 g | |
| YIELD: PERCENTYIELD | 63.4% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
